Cas no 2099148-28-2 (1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide)

• Product Name: 1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide
• CAS No: 2099148-28-2
• MF: C₄H₁₀BrNOS
• MW: 200.097299098969
• MDL: MFCD30738288
• CID: 4674703
• Update Time: 2025-06-11

1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-aminoethyl)sulfanyl]ethan-1-one hydrobromide
• 1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide

• MDL： MFCD30738288
• Inchi： 1S/C4H9NOS.BrH/c1-4(6)7-3-2-5;/h2-3,5H2,1H3;1H
• InChI Key： JZBOUEOBBISTCA-UHFFFAOYSA-N
• SMILES： Br.S(C(C)=O)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 64.7
• Topological Polar Surface Area: 68.4

Additional information on 1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide

1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide: A Comprehensive Overview

The compound 1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide (CAS No. 2099148-28-2) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a sulfanyl group attached to an aminoethyl chain, which is further connected to a ketone functional group. The hydrobromide salt form indicates its ability to form stable ionic bonds, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. The presence of the sulfanyl group in 1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide confers it with unique electronic properties, enabling it to participate in diverse biochemical interactions. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents. The aminoethyl chain adds flexibility to the molecule, enhancing its ability to interact with biological targets such as enzymes and receptors.

The synthesis of 1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity. For instance, the use of transition metal catalysts has significantly improved the yield and selectivity of the reaction, making it more feasible for large-scale production. The hydrobromide salt form is particularly advantageous as it enhances solubility in aqueous media, facilitating its use in biological studies.

One of the most promising applications of 1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide lies in its role as an intermediate in drug discovery. Its structural versatility allows it to be modified into various bioactive compounds with tailored pharmacokinetic properties. For example, researchers have investigated its potential as a scaffold for developing inhibitors against kinases, which are key targets in cancer therapy. The molecule's ability to form hydrogen bonds due to its amino and ketone groups makes it an ideal candidate for designing drugs with high affinity for protein targets.

In addition to its pharmacological applications, 1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide has shown potential in materials science. Its sulfur-containing structure enables it to participate in cross-linking reactions, which are crucial for synthesizing advanced polymers and biomaterials. Recent studies have demonstrated its use as a building block for creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The safety profile of 1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide has also been a subject of recent research. Toxicological studies indicate that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for biomedical applications. However, further investigations are required to fully understand its long-term effects and biodegradation pathways.

In conclusion, 1-(2-Aminoethyl)sulfanylethan-1-one hydrobromide (CAS No. 2099148-28-2) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in drug discovery and materials science. Continued research into its properties will undoubtedly unlock new opportunities for leveraging this compound in innovative ways.